Cas no 158848-20-5 (Urs-12-en-28-oic acid,2,3,19-trihydroxy-23-oxo-, b-D-glucopyranosyl ester, (2a,3b,4a)-)

• Product Name: Urs-12-en-28-oic acid,2,3,19-trihydroxy-23-oxo-, b-D-glucopyranosyl ester, (2a,3b,4a)-
• CAS No: 158848-20-5
• MF: C₃₆H₅₆O₁₁
• MW: 664.823252677917
• CID: 171509
• PubChem ID: 190934
• Update Time: 2025-04-19

Urs-12-en-28-oic acid,2,3,19-trihydroxy-23-oxo-, b-D-glucopyranosyl ester, (2a,3b,4a)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,2,3,19-trihydroxy-23-oxo-, b-D-glucopyranosyl ester, (2a,3b,4a)-
• 1-O-[(2alpha,3beta)-2,3,19-trihydroxy-23,28-dioxours-12-en-28-yl]-beta-D-glucopyranose
• Glucosyl 23-formyl-2,3,19-trihydroxyurs-12-en-28-oate
• Pinfaensin
• Urs-12-en-28-oic acid, 2,3,19-trihydroxy-23-oxo-, beta-D-glucopyranosyl ester, (2alpha,3beta,4alpha)-
• DTXSID90936006
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,9S,10R,11R,12aR,14bS)-9-formyl-1,10,11-trihydroxy-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• 158848-20-5
• 1-O-(2,3,19-Trihydroxy-23,28-dioxours-12-en-28-yl)hexopyranose

• Inchi： 1S/C36H56O11/c1-18-9-12-36(30(44)47-29-26(42)25(41)24(40)21(16-37)46-29)14-13-33(4)19(27(36)35(18,6)45)7-8-23-31(2)15-20(39)28(43)32(3,17-38)22(31)10-11-34(23,33)5/h7,17-18,20-29,37,39-43,45H,8-16H2,1-6H3/t18-,20-,21-,22-,23-,24-,25+,26-,27-,28+,29+,31+,32+,33-,34-,35-,36+/m1/s1
• InChI Key： YZANFWDKMDESHV-JVJIQXRHSA-N
• SMILES： O[C@]1(C)[C@H](C)CC[C@]2(C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)CC[C@]3(C)C(=CC[C@@H]4[C@@]5(C)C[C@H]([C@@H]([C@](C=O)(C)[C@@H]5CC[C@]43C)O)O)[C@@H]21

Computed Properties

• Exact Mass: 664.38226260g/mol
• Monoisotopic Mass: 664.38226260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 194Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins